Cas no 901248-09-7 (2-{8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinolin-1-yl}-N-phenylacetamide)

• Product Name: 2-{8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinolin-1-yl}-N-phenylacetamide
• CAS No: 901248-09-7
• MF: C₂₄H₁₇FN₄O
• MW: 396.416388273239
• CID: 6420716
• PubChem ID: 20852689
• Update Time: 2025-10-31

2-{8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinolin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinolin-1-yl}-N-phenylacetamide
• 2-(8-fluoro-3-phenylpyrazolo[4,3-c]quinolin-1-yl)-N-phenylacetamide
• F3407-1425
• 2-(8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)-N-phenylacetamide
• AKOS001796116
• 2-{8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}-N-phenylacetamide
• 901248-09-7

• Inchi： 1S/C24H17FN4O/c25-17-11-12-21-19(13-17)24-20(14-26-21)23(16-7-3-1-4-8-16)28-29(24)15-22(30)27-18-9-5-2-6-10-18/h1-14H,15H2,(H,27,30)
• InChI Key： BRFITJVXNJJXBE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC=CC=2)=NN1CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 396.13863934g/mol
• Monoisotopic Mass: 396.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinolin-1-yl}-N-phenylacetamide

Professional Introduction to Compound with CAS No. 901248-09-7 and Product Name: 2-{8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}-N-phenylacetamide

The compound with the CAS number 901248-09-7 and the product name 2-{8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoro-substituted pyrazolo[4,3-c]quinoline core combined with a phenylacetamide moiety suggests a multifaceted pharmacophore that could interact with various biological targets.

Recent research in the area of nitrogen-containing heterocycles has highlighted the importance of pyrazolo[4,3-c]quinoline derivatives in developing novel therapeutic agents. These compounds have shown promise in modulating enzyme activity and receptor binding, making them valuable candidates for further investigation. The introduction of a fluoro atom at the 8-position of the quinoline ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity. This modification has been extensively studied in the development of small-molecule inhibitors and drug candidates.

The N-phenylacetamide group appended to the pyrazolo[4,3-c]quinoline scaffold introduces additional functional diversity, allowing for further chemical modifications and derivatization. This feature is particularly useful in medicinal chemistry, where structural flexibility is often required to optimize pharmacokinetic properties. The combination of these two pharmacophoric elements has led to the synthesis of several analogs that exhibit interesting biological activities. For instance, derivatives of this class have been reported to exhibit inhibitory effects on kinases and other enzymes implicated in cancer and inflammatory diseases.

In the context of current pharmaceutical research, the development of fluorinated heterocycles has become a focal point due to their enhanced bioavailability and reduced susceptibility to metabolic degradation. The compound in question aligns well with this trend, as it incorporates both a fluoro-substituted pyrazolo[4,3-c]quinoline core and an N-phenylacetamide group, which are known to contribute to favorable pharmacological properties. Preliminary studies have suggested that this molecule may possess potent activity against certain targets, although further investigation is necessary to fully elucidate its mechanism of action.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The structural motif allows for easy modification at multiple sites, enabling chemists to fine-tune its properties for specific therapeutic applications. For example, variations in the substitution pattern on the quinoline ring or the phenyl group on the acetamide could significantly alter its binding affinity and selectivity. Such flexibility is crucial in modern drug discovery, where optimizing potency while minimizing side effects is paramount.

Recent advances in computational chemistry have also facilitated the design of novel heterocyclic compounds like this one. Molecular modeling techniques can predict how different substituents will influence the compound's interactions with biological targets, allowing researchers to make informed decisions about which analogs to synthesize next. This approach has already been successfully applied to other nitrogen-containing heterocycles, suggesting that it may also be effective for derivatives of pyrazolo[4,3-c]quinoline.

The synthesis of 2-{8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}-N-phenylacetamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the pyrazolo[4,3-c]quinoline core, followed by functionalization at specific positions using fluorinating agents and palladium-catalyzed cross-coupling reactions. These methodologies highlight the interconnectedness of organic synthesis and medicinal chemistry, where each step is carefully designed to achieve a desired pharmacological outcome.

As interest in targeted therapies continues to grow, compounds like this one are likely to play an increasingly important role in drug development. Their unique structural features offer opportunities for designing molecules that can selectively interact with disease-causing targets while sparing healthy tissues. This precision is particularly valuable in treating complex diseases such as cancer and neurodegenerative disorders, where traditional small-molecule drugs have faced limitations.

In conclusion, the compound with CAS number 901248-09-7 and product name 2-{8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}-N-phenylacetamide represents a promising candidate for further exploration in pharmaceutical research. Its combination of a fluoro-substituted pyrazolo[4,3-c]quinoline core and an N-phenylacetamide group provides a rich foundation for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational modeling, this molecule is poised to contribute significantly to future medical breakthroughs.